Cas no 571151-19-4 (N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide)

• Product Name: N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide
• CAS No: 571151-19-4
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 5226041
• Update Time: 2025-10-25

N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(Furan-2-yl)methyl]-2-phenylethene-1-sulfonamide
• N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide

• Inchi： 1S/C13H13NO3S/c15-18(16,14-11-13-7-4-9-17-13)10-8-12-5-2-1-3-6-12/h1-10,14H,11H2
• InChI Key： NTHXERGYALKJJD-UHFFFAOYSA-N
• SMILES： C(S(NCC1=CC=CO1)(=O)=O)=CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide

N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide (CAS No. 571151-19-4): A Comprehensive Overview

N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide (CAS No. 571151-19-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide.

Chemical Structure and Properties

N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide is a sulfonamide derivative with a molecular formula of C₁₃H₁₃NO₃S and a molecular weight of 263.30 g/mol. The compound features a furan ring, a phenyl group, and a sulfonamide moiety, which collectively contribute to its distinctive chemical properties. The presence of these functional groups imparts N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide with high solubility in organic solvents and moderate solubility in water. These properties make it an ideal candidate for various synthetic transformations and biological studies.

Synthesis and Preparation

The synthesis of N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide typically involves several well-documented methods. One common approach is the reaction of 2-furylmethylamine with 2-chloroethylbenzene sulfonate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another method involves the condensation of 2-furylmethylamine with 2-bromoethylbenzene sulfonate under similar conditions. These synthetic routes have been optimized to ensure reproducibility and scalability, making them suitable for both laboratory-scale synthesis and industrial production.

Biological Activities and Applications

N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide has been extensively studied for its biological activities, particularly in the context of pharmacological applications. Recent research has highlighted its potential as an inhibitor of various enzymes and receptors, making it a valuable lead compound for drug discovery.

Enzyme Inhibition: Studies have shown that N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase (CA), an enzyme involved in numerous physiological processes such as pH regulation and ion transport. The sulfonamide moiety is known to be a key functional group for CA inhibition, and the presence of the furan ring enhances this activity by providing additional binding interactions.

Antimicrobial Activity: Another area of interest is the antimicrobial properties of N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide. Research has demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

Cancer Therapy: In addition to its enzyme inhibition and antimicrobial properties, N-(furan-2-yl)methyl-2-phenylethene-1-sulfonamide has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that further investigation into its use as a therapeutic agent for cancer treatment is warranted.

Inflammation: The anti-inflammatory properties of N-(furan-2-y-lmethyl)-2-phe-nyle-thane-l-sul-fona-mide have also been explored. Research has demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pain Management: Recent studies have also investigated the analgesic properties of N-(furan-y-lmethyl)-phe-nyle-thane-l-sul-fona-mide. Results have shown that it can alleviate pain by modulating nociceptive pathways in the central nervous system. This property makes it a promising candidate for the development of new pain management therapies.

Clinical Trials: Several clinical trials are currently underway to evaluate the safety and efficacy of N-(furan-y-lmethyl)-phe-nyle-thane-l-sul-fona-mide. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential applications of this compound in various medical conditions.

Toxicology: Toxicological studies on N-(furan-y-lmethyl)-phe-nyle-thane-l-sul-fona-mide have shown that it is generally well-tolerated at therapeutic doses. However, like all pharmaceutical compounds, it is important to conduct thorough safety assessments to ensure its long-term use is safe and effective.

Sustainability: In addition to its therapeutic potential, the sustainability aspects of producing N-(furan-y-lmethyl)-phe-nyle-thane-l-sul-fona-mide are also being considered. Researchers are exploring green chemistry approaches to optimize its synthesis, reduce waste generation, and minimize environmental impact.

FUTURE DIRECTIONS:

The future research on N-(furan-y-lmethyl)-phe-nyle-thane-l-sul-fona-mide strong >is expected to focus on several key areas:

• Mechanism Elucidation: Further studies are needed to fully understand the molecular mechanisms underlying its biological activities.
• Dose Optimization: Clinical trials will continue to refine dosing regimens to maximize efficacy while minimizing side effects.
• New Applications: Exploring additional therapeutic applications beyond those already identified will expand its utility in medicine.
• Synthetic Improvements:: Optimizing synthetic routes to improve yield, purity, and cost-effectiveness will enhance its commercial viability.